Cas no 1256360-06-1 (1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester)
1256360-06-1 structure
Product Name:1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester
CAS No:1256360-06-1
MF:C13H20BNO4
MW:265.11320400238
MDL:MFCD16036144
CID:2193909
PubChem ID:53217226
Update Time:2025-04-21
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 1-(Ethoxycarbonyl)pyrrole-3-boronic acid pinacol ester
- ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1-carboxylate
- DB-362992
- AT17112
- SB63970
- 1256360-06-1
- 1H-Pyrrole-1-carboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
- DTXSID20682327
- Ethyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
- CS-0176726
- Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
- MFCD16036144
- 1-(ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester
- BS-19928
- 1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester
-
- MDL： MFCD16036144
- Inchi： 1S/C13H20BNO4/c1-6-17-11(16)15-8-7-10(9-15)14-18-12(2,3)13(4,5)19-14/h7-9H,6H2,1-5H3
- InChI Key： DYCDAHNPZKXBBH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CN(C(=O)OCC)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 265.14900
- Monoisotopic Mass: 265.1485383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 1.79190
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM206738-1g |
Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate |
1256360-06-1 | 95 % | 1g |
$463 | 2021-06-16 | |
| TRC | E895053-100mg |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester |
1256360-06-1 | 100mg |
$345.00 | 2023-05-18 | ||
| TRC | E895053-250mg |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester |
1256360-06-1 | 250mg |
$701.00 | 2023-05-18 | ||
| TRC | E895053-500mg |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester |
1256360-06-1 | 500mg |
$1085.00 | 2023-05-18 | ||
| TRC | E895053-1g |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester |
1256360-06-1 | 1g |
$1545.00 | 2023-05-18 | ||
| abcr | AB273866-1 g |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester, 95%; . |
1256360-06-1 | 95% | 1g |
€351.60 | 2023-04-26 | |
| Chemenu | CM206738-1g |
Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate |
1256360-06-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Alichem | A109004400-1g |
Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate |
1256360-06-1 | 95% | 1g |
$419.44 | 2023-09-03 | |
| abcr | AB273866-250mg |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester, 95%; . |
1256360-06-1 | 95% | 250mg |
€187.70 | 2025-03-19 | |
| abcr | AB273866-1g |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester, 95%; . |
1256360-06-1 | 95% | 1g |
€372.50 | 2025-03-19 |
1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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